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Compound of Interest

Compound Name: SYD5115

Cat. No.: B15605803

Mechanism of Action

Graves' disease is an autoimmune disorder characterized by the production of stimulating
TSH-R autoantibodies (TSAbs), leading to hyperthyroidism.[1][2][3] SYD5115 acts as an
antagonist at the TSH-R, blocking the binding of TSH and TSAbs.[1][2][3] This inhibition of
TSH-R activation effectively reduces the downstream signaling pathways that lead to excessive
thyroid hormone production and the pathological changes seen in Graves' orbitopathy.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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